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Compound of Interest

Compound Name: Halopredone

Cat. No.: B1252096 Get Quote

The proper disposal of halopredone, an antipsychotic medication, is a critical component of

laboratory safety and environmental responsibility. For researchers, scientists, and drug

development professionals, adherence to compliant disposal procedures is paramount to

protect both human health and the ecosystem. This guide provides essential, step-by-step

information for the safe and legal disposal of halopredone waste.

Hazardous Waste Determination: The First Step
Before disposal, a crucial first step is to determine if the halopredone waste is classified as

hazardous under the Resource Conservation and Recovery Act (RCRA). While halopredone is

not specifically listed as a P- or U-listed hazardous waste by the Environmental Protection

Agency (EPA), it may still be considered hazardous if it exhibits one or more of the following

characteristics: ignitability, corrosivity, reactivity, or toxicity.[1][2]

The Safety Data Sheet (SDS) for halopredone or a similar compound like haloperidol will

provide information on its chemical properties. Generally, these compounds do not exhibit

ignitability, corrosivity, or reactivity.[3] The toxicity characteristic is determined through a specific

test called the Toxicity Characteristic Leaching Procedure (TCLP).[1] In the absence of TCLP

data, and to ensure full compliance, it is recommended to manage halopredone waste as a

hazardous pharmaceutical waste.

Key Regulatory Agencies:
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Environmental Protection Agency (EPA): Regulates the disposal of hazardous waste through

RCRA.[4][5]

Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances.

State and Local Regulations: Many states have their own, often more stringent, regulations

for pharmaceutical waste disposal.[4]

Disposal Procedures for Non-Hazardous
Halopredone Waste
If it has been definitively determined that the halopredone waste is not hazardous, the

following procedure, which aligns with FDA and EPA guidelines for non-hazardous

pharmaceutical waste, should be followed:

Do Not Flush: Never flush unwanted or expired medicines down the toilet or drain unless

specifically instructed to do so by the product labeling.[6][7] This practice can lead to the

contamination of water supplies as wastewater treatment plants are often not equipped to

remove medicinal compounds.[8]

Utilize Take-Back Programs: The most preferred method for disposal is a pharmaceutical

take-back program.[6][9] These programs offer a safe and environmentally sound way to

dispose of unwanted medicines.

Household Trash Disposal (if take-back is unavailable):

Remove from Original Container: Take the halopredone out of its original packaging.

Mix with an Undesirable Substance: Mix the medication (without crushing tablets or

capsules) with an unpalatable substance like used coffee grounds, dirt, or cat litter.[3][6][9]

This makes the drug less appealing to children and pets and unrecognizable to individuals

who might go through the trash.

Seal in a Container: Place the mixture in a sealed plastic bag or other container to prevent

leakage.[3][6]

Dispose in Trash: Place the sealed container in the household trash.
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Scratch Out Personal Information: Ensure all personal information is removed from the

original prescription bottle before recycling or discarding it.

Disposal Procedures for Hazardous Halopredone
Waste
If halopredone waste is determined to be, or is managed as, hazardous, a more stringent

disposal process is required:

Segregation and Labeling: The waste must be segregated from non-hazardous waste and

placed in a designated, properly labeled hazardous waste container. The label should clearly

identify the contents as "Hazardous Waste" and include the name of the chemical.

Accumulation: Accumulate the hazardous waste in a designated satellite accumulation area

or a central accumulation area, following all RCRA requirements regarding container

management and time limits.

Licensed Hazardous Waste Hauler: The disposal of the hazardous waste must be handled

by a licensed hazardous waste transportation, storage, and disposal facility (TSDF). This

ensures the waste is transported and disposed of in a compliant and environmentally sound

manner, typically through high-temperature incineration.[5][10]

Record Keeping: Maintain detailed records of all hazardous waste generated and disposed

of, including manifests from the hazardous waste hauler.

Quantitative Data Summary
Since specific quantitative data for halopredone disposal (e.g., concentration limits for non-

hazardous classification) is not readily available, the following table summarizes the key

characteristics that would define it as a hazardous waste under RCRA.
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Characteristic EPA Waste Code Description
Relevance to
Halopredone

Ignitability D001

A liquid with a flash

point <140°F, a solid

that can cause fire

through friction or

spontaneous chemical

changes, an ignitable

compressed gas, or

an oxidizer.[1][7]

Unlikely based on

typical properties of

similar compounds.

Corrosivity D002

An aqueous solution

with a pH ≤ 2 or ≥

12.5.[1]

Unlikely based on

typical properties of

similar compounds.

Reactivity D003

A substance that is

normally unstable,

reacts violently with

water, or can generate

toxic gases.[1]

Unlikely based on

typical properties of

similar compounds.

Toxicity D004-D043

A substance that,

when tested using the

TCLP, has a leachate

concentration at or

above the regulatory

limit for specific

contaminants.

Possible, but requires

specific testing. In the

absence of data,

assume it could be

toxic.

Halopredone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

halopredone.
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Caption: Workflow for Halopredone Disposal Decision-Making.

By following these guidelines, laboratory professionals can ensure the safe, compliant, and

environmentally responsible disposal of halopredone waste, thereby upholding the highest

standards of laboratory safety and chemical handling. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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